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For Researchers, Scientists, and Drug Development Professionals

Abstract

5'-Guanylic acid, also known as guanosine monophosphate (GMP), is a pivotal purine
nucleotide integral to a myriad of fundamental biological processes. As a primary building block
of RNA, its role extends far beyond nucleic acid synthesis, encompassing critical functions in
cellular energy metabolism, intricate signal transduction cascades, and the regulation of gene
expression.[1][2][3][4] This technical guide provides an in-depth exploration of the molecular
structure of 5'-guanylic acid, its multifaceted biological functions, and detailed methodologies
for its study. The information presented herein is intended to serve as a comprehensive
resource for researchers, scientists, and professionals in drug development, facilitating a
deeper understanding and further investigation of this vital biomolecule.

Molecular Structure and Physicochemical
Properties
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5'-Guanylic acid is a ribonucleotide composed of three distinct chemical moieties: a
phosphate group, a pentose sugar (ribose), and the purine nucleobase, guanine.[2] The
phosphate group is esterified to the 5'-carbon of the ribose sugar.

The systematic IUPAC name for 5'-Guanylic acid is [(2R,3S,4R,5R)-5-(2-Amino-6-0xo0-1,6-
dihydro-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-ylJmethyl dihydrogen phosphate.

ble 1: Physicochemical ies of 5-C lic Acid

Property Value References
Molecular Formula C10H14NsOsP
Molar Mass 363.223 g-mol—1
Melting Point 220 - 223°C
pKa 0.7,24,6.1,94
N Slightly soluble in water.
Solubility ) ) )
Practically insoluble in ethanol.
White to off-white crystalline
Appearance

powder.

Biological Functions and Signaling Pathways

5'-Guanylic acid is a central molecule in cellular biochemistry, participating in a wide array of
physiological processes.

Precursor for Nucleic Acid Synthesis and Energy
Metabolism

As a ribonucleotide, 5-GMP is a fundamental monomeric unit required for the synthesis of
RNA. Furthermore, it serves as a precursor for the synthesis of guanosine diphosphate (GDP)
and guanosine triphosphate (GTP). GTP is a crucial molecule for cellular energy transfer,
analogous to ATP, and is essential for various metabolic reactions and cellular processes,
including protein synthesis and signal transduction.
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Role in Signhal Transduction

5'-Guanylic acid and its derivatives are key players in intracellular signaling.

Guanosine triphosphate (GTP) is the substrate for the synthesis of the second messenger,
cyclic guanosine monophosphate (cGMP), in a reaction catalyzed by guanylate cyclase (GC).
cGMP, in turn, activates protein kinase G (PKG), which phosphorylates a variety of downstream
targets, leading to diverse physiological responses such as smooth muscle relaxation,
regulation of ion channel conductance, and inhibition of platelet aggregation. The cGMP
signaling pathway is critical in cardiovascular physiology and neuronal function. The levels of
cGMP are tightly regulated by phosphodiesterases (PDESs), which hydrolyze cGMP to 5'-GMP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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